Cas no 626209-31-2 ((2-Fluoro-benzyl)-(3-imidazol-1-yl-propyl)-amine)

• Product Name: (2-Fluoro-benzyl)-(3-imidazol-1-yl-propyl)-amine
• CAS No: 626209-31-2
• MF: C₁₃H₁₆FN₃
• MW: 233.284646034241
• CID: 2295257
• PubChem ID: 3152368
• Update Time: 2025-04-21

(2-Fluoro-benzyl)-(3-imidazol-1-yl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-benzyl)-(3-imidazol-1-yl-propyl)-amine
• [(2-fluorophenyl)methyl][3-(imidazol-1-yl)propyl]amine
• N-(2-Fluorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine
• AKOS000300038
• SR-01000325699
• SR-01000325699-1
• 626209-31-2
• N-[(2-fluorophenyl)methyl]-3-imidazol-1-ylpropan-1-amine
• HMS1704I17

• Inchi： 1S/C13H16FN3/c14-13-5-2-1-4-12(13)10-15-6-3-8-17-9-7-16-11-17/h1-2,4-5,7,9,11,15H,3,6,8,10H2
• InChI Key： HKHHKORRQXFOGZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCCCN1C=NC=C1

Computed Properties

• Exact Mass: 233.13282569Da
• Monoisotopic Mass: 233.13282569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 399.9±27.0 °C at 760 mmHg
• Flash Point: 195.6±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(2-Fluoro-benzyl)-(3-imidazol-1-yl-propyl)-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines